1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol

• Molecular Formula: C10H19IO
• Molecular Weight: 282.16 g/mol
• IUPAC Name: 1-(iodomethyl)-4-propan-2-ylcyclohexan-1-ol
• InChI: InChI=1S/C10H19IO/c1-8(2)9-3-5-10(12,7-11)6-4-9/h8-9,12H,3-7H2,1-2H3
• InChI Key: GYDOBZSESDVDAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCC(CC1)(CI)O

Description

1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol is a halogenated cyclohexanol derivative featuring an iodomethyl (-CH₂I) group at position 1 and a propan-2-yl (isopropyl) group at position 4 of the cyclohexane ring. The compound’s molecular formula is C₁₀H₁₇IO, with a molecular weight of 279.9 g/mol. Its structure incorporates a hydroxyl (-OH) group, making it a secondary alcohol, and the iodomethyl substituent introduces significant steric bulk and polarizability. The cyclohexane ring typically adopts a chair conformation, as observed in structurally related compounds like 1-[4-(iodomethyl)cyclohexyl]-4-methylbenzene . The compound likely exists as a mixture of cis and trans diastereomers due to the spatial arrangement of substituents on the cyclohexane ring, similar to 4-isopropylcyclohexanol .

Preparation Methods

The synthesis of 1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol can be achieved through several synthetic routes. One common method involves the iodination of a suitable precursor, such as 4-(propan-2-yl)cyclohexan-1-ol, using iodine and a suitable oxidizing agent. The reaction conditions typically involve the use of solvents like dichloromethane and temperatures ranging from 0°C to room temperature. Industrial production methods may involve larger-scale reactions with optimized conditions to ensure high yield and purity.

Chemical Reactions Analysis

1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can convert the compound to its corresponding alcohols or alkanes using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The iodomethyl group can undergo nucleophilic substitution reactions with nucleophiles like amines or thiols to form new carbon-nitrogen or carbon-sulfur bonds.

Elimination: The compound can undergo elimination reactions to form alkenes using bases like potassium tert-butoxide.

Scientific Research Applications

1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis for the preparation of more complex molecules.

Biology: The compound can be used in the study of biological pathways and enzyme mechanisms.

Industry: The compound can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol involves its interaction with molecular targets and pathways. The iodomethyl group can act as an electrophile, reacting with nucleophiles in biological systems. This interaction can lead to the formation of covalent bonds with proteins or nucleic acids, affecting their function and activity.

Comparison with Similar Compounds

4-Isopropylcyclohexanol (4-(propan-2-yl)cyclohexan-1-ol)

• Molecular Formula : C₉H₁₈O
• Molecular Weight : 142.24 g/mol
• Key Differences : Lacks the iodomethyl group at position 1. The absence of iodine reduces molecular weight and polarizability, impacting solubility and reactivity.
• Applications : Used in fragrance synthesis and as a solvent intermediate .

1-(2-Aminoethyl)-4-(propan-2-yl)cyclohexan-1-ol

• Molecular Formula: C₁₂H₂₅NO
• Molecular Weight : 199.34 g/mol
• Key Differences: Substitution of iodomethyl with a 2-aminoethyl (-CH₂CH₂NH₂) group introduces basicity and hydrogen-bonding capability.
• Applications: Potential use in pharmaceutical intermediates due to the amino group’s reactivity .

4-(2-Cyclohexyl-2-propyl)cyclohexan-1-ol

• Molecular Formula : C₁₅H₂₈O
• Molecular Weight : 224.39 g/mol
• Key Differences : Bulkier 2-cyclohexyl-2-propyl substituent at position 4 increases steric hindrance, reducing reaction rates in sterically sensitive processes.

Physicochemical Properties

Compound	Molecular Weight (g/mol)	Substituents (Position 1 / Position 4)	Key Functional Groups
1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol	279.9	Iodomethyl / Isopropyl	-OH, -CH₂I
4-Isopropylcyclohexanol	142.24	None / Isopropyl	-OH
1-(2-Aminoethyl)-4-(propan-2-yl)cyclohexan-1-ol	199.34	2-Aminoethyl / Isopropyl	-OH, -NH₂
4-(2-Cyclohexyl-2-propyl)cyclohexan-1-ol	224.39	None / 2-Cyclohexyl-2-propyl	-OH

• Solubility: The iodomethyl group enhances lipophilicity compared to non-halogenated analogs but reduces water solubility.
• Reactivity: The C-I bond in 1-(iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol is susceptible to nucleophilic substitution (e.g., SN2 reactions), unlike non-halogenated cyclohexanols .

Biological Activity

1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol is a compound of interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, including mechanisms of action, synthetic routes, and applications in research and medicine.

Chemical Structure and Properties

1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol features an iodomethyl group attached to a cyclohexanol derivative. The presence of the iodomethyl group enhances its reactivity, making it a valuable intermediate in organic synthesis.

The biological activity of 1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol is primarily attributed to its ability to undergo nucleophilic substitution reactions. The iodomethyl group can interact with various biomolecules, potentially leading to modifications in biological pathways. This interaction can affect enzyme activity, receptor binding, and cellular signaling processes, making it a candidate for drug development .

Biological Activity Profiles

Research indicates that 1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol exhibits several biological activities:

Antimicrobial Activity:
Studies have shown that compounds with similar structures may possess antimicrobial properties. While specific data on this compound is limited, its structural analogs have demonstrated effectiveness against various bacterial strains .

Antioxidant Properties:
Compounds derived from cyclohexanol structures often exhibit antioxidant activity. The potential for 1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol to act as an antioxidant could be explored further through in vitro assays .

Synthesis and Preparation Methods

The synthesis of 1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol can be achieved through several methods:

Synthetic Routes

• Radical Iodination: Utilizing iodine and a radical initiator such as azobisisobutyronitrile (AIBN) under mild conditions allows for the introduction of the iodomethyl group into 4-propylcyclohexan-1-ol.
• Continuous Flow Processes: In industrial settings, continuous flow techniques can enhance yield and purity by optimizing reaction conditions.

Chemical Reactions

The compound can undergo various chemical transformations:

Reaction Type	Conditions	Major Products
Oxidation	Sodium periodate	Aldehydes, Ketones
Reduction	Lithium aluminum hydride	Alcohols
Substitution	Sodium azide, potassium cyanide	Azides, Nitriles

Case Studies and Research Findings

While specific case studies on 1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol are scarce, related compounds have been investigated for their biological activities:

• Antimicrobial Agents: Research on structurally similar compounds has shown promising results against pathogens like Staphylococcus aureus and Escherichia coli .
• Drug Development Applications: The compound's reactivity profile suggests potential applications in synthesizing radiolabeled compounds for imaging or therapeutic purposes in medicine .

Q & A

Basic Research Questions

Q. What are the key structural features and spectroscopic characterization methods for 1-(Iodomethyl)-4-(propan-2-yl)cyclohexan-1-ol?

• Answer : The compound's IUPAC name indicates a cyclohexanol backbone substituted with an iodomethyl group at position 1 and an isopropyl group at position 4. Key characterization methods include:

• NMR Spectroscopy : $^1 \text{H}$- and $^{13} \text{C}$-NMR to resolve substituent positions and stereochemistry. The iodomethyl group ($\text{-CH}_2\text{I}$) will show distinct splitting patterns in $^1 \text{H}$-NMR due to iodine’s electronegativity .
• Mass Spectrometry : High-resolution MS (HRMS) to confirm molecular weight ($\text{C}_{10}\text{H}_{19}\text{IO}$) and fragmentation patterns, particularly cleavage of the C-I bond .
• X-ray Crystallography : To determine spatial arrangement, especially if stereoisomers are synthesized. Similar cyclohexanol derivatives have been resolved using this method .

Q. What synthetic routes are commonly employed to prepare iodinated cyclohexanol derivatives?

• Answer : While direct synthesis of this compound is not detailed in the evidence, analogous methods include:

• Electrophilic Iodination : Reacting a pre-synthesized 4-isopropylcyclohexanol derivative with iodomethane under SN2 conditions, leveraging the hydroxyl group’s activation via tosylation or mesylation .
• Grignard Addition : Introducing the iodomethyl group via Grignard reagents (e.g., $\text{ICH}_2\text{MgX}$) to a ketone intermediate, followed by reduction to the alcohol .
  • Note: Steric hindrance from the isopropyl group may require optimized reaction conditions (e.g., polar aprotic solvents, elevated temperatures) .

Advanced Research Questions

Q. How does the stereochemistry of the cyclohexanol ring influence the compound’s reactivity in substitution reactions?

• Answer : The axial/equatorial orientation of the iodomethyl and isopropyl groups affects reaction pathways. For example:

• Axial Iodomethyl Group : Increased steric strain may accelerate elimination (e.g., formation of cyclohexene derivatives) over substitution.
• Equatorial Iodomethyl Group : Favors nucleophilic substitution (e.g., Suzuki coupling or hydrolysis) due to reduced steric hindrance .
  • Computational modeling (DFT) can predict energy barriers for these pathways, using InChI-derived structural data from PubChem .

Q. What challenges arise in isolating diastereomers of this compound, and what chromatographic techniques are effective?

• Answer : Diastereomers (e.g., cis vs. trans configurations) require precise separation methods:

• Chiral HPLC : Using polysaccharide-based columns (e.g., Chiralpak®) with hexane/isopropanol gradients to resolve stereoisomers, as demonstrated for similar cyclohexanol derivatives .
• Crystallization : Exploiting differences in solubility via slow evaporation in solvents like ethyl acetate/hexane mixtures .
  • Monitoring via polarimetry or circular dichroism (CD) ensures enantiomeric purity .

Q. How can computational chemistry predict the stability and degradation pathways of this compound under varying storage conditions?

• Answer :

• Molecular Dynamics Simulations : Assess thermal stability by modeling bond dissociation energies (e.g., C-I bond cleavage at elevated temperatures) .
• Degradation Pathways : Predict hydrolysis products (e.g., cyclohexanol derivatives) using software like Gaussian or ORCA. PubChem’s InChI data ($\text{InChI=1S/C}_{10}\text{H}_{19}\text{IO}$) provides input for these simulations .
• Environmental Stability : Evaluate photolytic degradation using TD-DFT to model UV absorption spectra .

Q. What role does the iodomethyl group play in the compound’s bioactivity compared to non-halogenated analogs?

• Answer : The iodine atom enhances lipophilicity, potentially improving membrane permeability in biological assays. Comparative studies with non-iodinated analogs (e.g., methyl or chloro derivatives) can quantify this via:

• LogP Measurements : Using shake-flask or HPLC methods to assess partitioning between octanol/water .
• In Vitro Assays : Testing cytotoxicity or enzyme inhibition to correlate substituent effects with activity .